Cas no 1803822-62-9 (4,5-Difluoro-2-hydroxybenzyl chloride)

• Product Name: 4,5-Difluoro-2-hydroxybenzyl chloride
• CAS No: 1803822-62-9
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 4980487
• Update Time: 2025-06-08

4,5-Difluoro-2-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-hydroxybenzyl chloride

• Inchi： 1S/C7H5ClF2O/c8-3-4-1-5(9)6(10)2-7(4)11/h1-2,11H,3H2
• InChI Key： HKIXMTIATCJUQJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=CC=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 4,5-Difluoro-2-hydroxybenzyl chloride

Recent Advances in the Application of 4,5-Difluoro-2-hydroxybenzyl chloride (CAS: 1803822-62-9) in Chemical Biology and Pharmaceutical Research

4,5-Difluoro-2-hydroxybenzyl chloride (CAS: 1803822-62-9) has recently emerged as a critical intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapeutics and diagnostic agents. This compound, characterized by its unique fluorinated aromatic structure, has garnered significant attention due to its potential applications in drug discovery and chemical biology. Recent studies have highlighted its role in the synthesis of enzyme inhibitors, fluorescent probes, and covalent protein modifiers, underscoring its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,5-Difluoro-2-hydroxybenzyl chloride as a key building block in the development of irreversible kinase inhibitors. The researchers utilized this compound to introduce a reactive electrophilic moiety into inhibitor scaffolds, enabling covalent binding to target kinases. This approach resulted in highly selective and potent inhibitors with prolonged target engagement, offering potential therapeutic advantages for cancer treatment. The study also emphasized the compound's stability under physiological conditions, making it suitable for in vivo applications.

In the field of chemical biology, 4,5-Difluoro-2-hydroxybenzyl chloride has been employed in the design of activity-based probes (ABPs) for studying enzyme function. A recent publication in ACS Chemical Biology described its incorporation into fluorescent probes targeting cysteine proteases. The difluoro-hydroxybenzyl group served as both a recognition element and a fluorescence quencher, enabling sensitive detection of protease activity in complex biological samples. This application highlights the compound's dual functionality as both a reactive handle and a reporter group in probe design.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 4,5-Difluoro-2-hydroxybenzyl chloride. A 2024 report in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The authors addressed challenges associated with the compound's sensitivity to moisture and developed robust storage conditions to maintain its reactivity. These process improvements are particularly valuable for scale-up operations in pharmaceutical manufacturing.

Looking forward, the unique properties of 4,5-Difluoro-2-hydroxybenzyl chloride position it as a promising tool for emerging therapeutic modalities. Current research is exploring its application in targeted protein degradation (PROTACs) and covalent fragment-based drug discovery. Its ability to form stable covalent bonds with biological targets while maintaining favorable pharmacokinetic properties makes it particularly attractive for these innovative approaches. As the understanding of its reactivity and applications continues to expand, this compound is expected to play an increasingly important role in drug discovery and chemical biology research.